Cas no 81760-42-1 (Benzenesulfonamide, 3-(2-aminoethyl)- (9CI))
81760-42-1 structure
Product Name:Benzenesulfonamide, 3-(2-aminoethyl)- (9CI)
CAS No:81760-42-1
MF:C8H12N2O2S
MW:200.258080482483
CID:1022939
PubChem ID:45080652
Update Time:2025-04-20
Benzenesulfonamide, 3-(2-aminoethyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 3-(2-aminoethyl)- (9CI)
- 3-(2-aminoethyl)benzenesulfonamide
- SCHEMBL3735049
- 3-(2-Aminoethyl)benzene-1-sulfonamide
- BENZENESULFONAMIDE, 3-(2-AMINOETHYL)-
- DTXSID00664065
- AKOS022530971
- EN300-378874
- 81760-42-1
- DB-274179
-
- Inchi: 1S/C8H12N2O2S/c9-5-4-7-2-1-3-8(6-7)13(10,11)12/h1-3,6H,4-5,9H2,(H2,10,11,12)
- InChI Key: LVLOPTDNFFBZEJ-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC(=C1)CCN)(N)(=O)=O
Computed Properties
- Exact Mass: 200.06194880g/mol
- Monoisotopic Mass: 200.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 94.6Ų
Benzenesulfonamide, 3-(2-aminoethyl)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-378874-0.05g |
3-(2-aminoethyl)benzene-1-sulfonamide |
81760-42-1 | 0.05g |
$278.0 | 2023-05-29 | ||
| Enamine | EN300-378874-0.1g |
3-(2-aminoethyl)benzene-1-sulfonamide |
81760-42-1 | 0.1g |
$416.0 | 2023-05-29 | ||
| Enamine | EN300-378874-0.25g |
3-(2-aminoethyl)benzene-1-sulfonamide |
81760-42-1 | 0.25g |
$594.0 | 2023-05-29 | ||
| Enamine | EN300-378874-0.5g |
3-(2-aminoethyl)benzene-1-sulfonamide |
81760-42-1 | 0.5g |
$936.0 | 2023-05-29 | ||
| Enamine | EN300-378874-1.0g |
3-(2-aminoethyl)benzene-1-sulfonamide |
81760-42-1 | 1g |
$1200.0 | 2023-05-29 | ||
| Enamine | EN300-378874-2.5g |
3-(2-aminoethyl)benzene-1-sulfonamide |
81760-42-1 | 2.5g |
$2351.0 | 2023-05-29 | ||
| Enamine | EN300-378874-5.0g |
3-(2-aminoethyl)benzene-1-sulfonamide |
81760-42-1 | 5g |
$3479.0 | 2023-05-29 | ||
| Enamine | EN300-378874-10.0g |
3-(2-aminoethyl)benzene-1-sulfonamide |
81760-42-1 | 10g |
$5159.0 | 2023-05-29 | ||
| 1PlusChem | 1P008LZS-50mg |
BENZENESULFONAMIDE, 3-(2-AMINOETHYL)- |
81760-42-1 | 95% | 50mg |
$388.00 | 2025-02-24 | |
| 1PlusChem | 1P008LZS-100mg |
BENZENESULFONAMIDE, 3-(2-AMINOETHYL)- |
81760-42-1 | 95% | 100mg |
$570.00 | 2025-02-24 |
Benzenesulfonamide, 3-(2-aminoethyl)- (9CI) Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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